1-Naphthyl 2-pyridin-2-ylethanesulfonate

• Molecular Formula: C17H15NO3S
• Molecular Weight: 313.4 g/mol
• IUPAC Name: naphthalen-1-yl 2-pyridin-2-ylethanesulfonate
• InChI: InChI=1S/C17H15NO3S/c19-22(20,13-11-15-8-3-4-12-18-15)21-17-10-5-7-14-6-1-2-9-16(14)17/h1-10,12H,11,13H2
• InChI Key: HEIMOUJBOHZKKH-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2OS(=O)(=O)CCC3=CC=CC=N3

Description

1-Naphthyl 2-pyridin-2-ylethanesulfonate is an organosulfur compound characterized by a naphthyl group linked to a pyridin-2-yl moiety via an ethanesulfonate bridge. The sulfonate group may act as a leaving group in nucleophilic substitution reactions, while the aromatic systems could facilitate π-π interactions in biological or material science contexts.

Comparison with Similar Compounds

Sodium 2-methylprop-2-ene-1-sulphonate (CAS 1561-92-8)

Structural Features :

• A sodium sulfonate salt with a branched alkene chain (2-methylprop-2-ene).
• Lacks aromatic systems present in the target compound.

Key Differences :

• Solubility : As a sodium salt, it exhibits high water solubility, unlike 1-Naphthyl 2-pyridin-2-ylethanesulfonate, which is likely less soluble due to its bulky aromatic groups.
• Reactivity : The sulfonate group here is ionic, favoring surfactant or electrolyte applications, whereas the target compound’s sulfonate ester may participate in covalent bond-forming reactions.
• Applications : Used in detergents or polymers .

1-Naphthylthiourea (Synonyms: ANTU, CAS 86-88-4)

Structural Features :

• Contains a naphthyl group but replaces the sulfonate-pyridine system with a thiourea (-NH-CS-NH-) group.

Key Differences :

• Toxicity : 1-Naphthylthiourea is a potent rodenticide (ANTU) targeting rodents’ pulmonary systems, while the sulfonate ester in the target compound is less likely to exhibit acute toxicity.
• Reactivity : The thiourea moiety can act as a chelator or enzyme inhibitor, contrasting with the sulfonate ester’s role in hydrolysis or nucleophilic substitution .

2-(6-Methylpyridin-2-yl)-1-phenylethanone (CAS 1083-25-6)

Structural Features :

• Shares a pyridin-2-yl group but replaces the sulfonate-naphthyl system with a ketone and phenyl group.

Key Differences :

• Reactivity : The ketone group undergoes nucleophilic additions (e.g., Grignard reactions), whereas the sulfonate ester in the target compound may serve as a leaving group.
• Electronic Effects : The methyl group on the pyridine ring in this compound could sterically hinder reactions compared to the ethanesulfonate linker in the target compound .

Comparative Data Table

Compound	CAS Number	Key Functional Groups	Solubility (Inferred)	Applications/Reactivity
1-Naphthyl 2-pyridin-2-ylethanesulfonate	N/A	Naphthyl, pyridin-2-yl, sulfonate	Low (lipophilic)	Pharmaceuticals, synthesis intermediate
Sodium 2-methylprop-2-ene-1-sulphonate	1561-92-8	Sodium sulfonate, alkene	High (ionic)	Surfactants, electrolytes
1-Naphthylthiourea (ANTU)	86-88-4	Naphthyl, thiourea	Moderate	Rodenticides
2-(6-Methylpyridin-2-yl)-1-phenylethanone	1083-25-6	Pyridin-2-yl, ketone, phenyl	Moderate	Organic synthesis, ligands

Research Findings and Limitations

• Structural Reactivity : The sulfonate ester in the target compound is more reactive toward hydrolysis than ionic sulfonates (e.g., Sodium 2-methylprop-2-ene-1-sulphonate) but less toxic than thiourea derivatives like ANTU.
• Biological Interactions : The naphthyl and pyridine groups may enhance binding to aromatic receptors, distinguishing it from simpler analogs.
• Data Gaps : Empirical data on the target compound’s solubility, stability, and toxicity are absent in the provided evidence, necessitating further experimental validation.